Cas no 2228234-34-0 (3-(2-bromopropyl)imidazo1,2-apyridine)

• Product Name: 3-(2-bromopropyl)imidazo1,2-apyridine
• CAS No: 2228234-34-0
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• CID: 6553197
• PubChem ID: 165737213
• Update Time: 2025-05-19

3-(2-bromopropyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopropyl)imidazo1,2-apyridine
• 3-(2-bromopropyl)imidazo[1,2-a]pyridine
• 2228234-34-0
• EN300-1917976

• Inchi： 1S/C10H11BrN2/c1-8(11)6-9-7-12-10-4-2-3-5-13(9)10/h2-5,7-8H,6H2,1H3
• InChI Key： JZYDBRBWCWDUDW-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CN=C2C=CC=CN12

Computed Properties

• Exact Mass: 238.01056g/mol
• Monoisotopic Mass: 238.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-(2-bromopropyl)imidazo1,2-apyridine

Introduction to 3-(2-bromopropyl)imidazo[1,2-apyridine] (CAS No: 2228234-34-0)

3-(2-bromopropyl)imidazo[1,2-apyridine], identified by its Chemical Abstracts Service (CAS) number 2228234-34-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazo[1,2-apyridine] scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a 2-bromopropyl substituent in its structure introduces unique reactivity and binding properties, making it a valuable scaffold for drug discovery and development.

The imidazo[1,2-apyridine] core is a fused bicyclic system consisting of an imidazole ring and an azabenzene ring. This structural motif has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors. The bromopropyl side chain not only enhances the lipophilicity of the molecule but also provides a handle for further chemical modifications, allowing for the development of libraries of derivatives with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, 3-(2-bromopropyl)imidazo[1,2-apyridine] has emerged as a promising candidate due to its structural features and reported biological activities. Studies have demonstrated its efficacy in various preclinical models, suggesting its potential as a lead compound for the development of new drugs targeting inflammatory diseases, cancer, and infectious disorders.

One of the most compelling aspects of 3-(2-bromopropyl)imidazo[1,2-apyridine] is its ability to modulate key signaling pathways involved in disease pathogenesis. For instance, research has shown that this compound can inhibit the activity of enzymes such as Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. Additionally, it has been found to exhibit antiviral properties by interfering with viral replication mechanisms. These findings highlight the compound's potential as a multitargeted therapeutic agent capable of addressing multiple disease indications.

The synthesis of 3-(2-bromopropyl)imidazo[1,2-apyridine] involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 2-bromopropyl group is typically achieved through nucleophilic substitution reactions, where bromoalkanes are coupled with imidazo[1,2-apyridine] precursors under controlled conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve efficiency and selectivity.

From a medicinal chemistry perspective, the structural flexibility of 3-(2-bromopropyl)imidazo[1,2-apyridine] allows for extensive derivatization efforts aimed at optimizing pharmacokinetic properties and minimizing off-target effects. By modifying the substituents on the imidazole and azabenzene rings, chemists can fine-tune the compound's affinity for biological targets while enhancing its metabolic stability and solubility. Such modifications are crucial for advancing candidates from preclinical stages to clinical trials.

The pharmacological profile of 3-(2-bromopropyl)imidazo[1,2-apyridine] has been extensively evaluated in cell-based assays and animal models. These studies have revealed its potent inhibitory activity against various kinases and other enzymes relevant to inflammation and cancer progression. Moreover, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, suggesting its potential for safe clinical translation.

In conclusion,3-(2-bromopropyl)imidazo[1,2-apyridine](CAS No: 2228234-34-0) represents a significant advancement in the field of heterocyclic drug discovery. Its unique structural features and demonstrated biological activities position it as a promising lead compound for further development into novel therapeutic agents. As research continues to uncover new applications for this scaffold,3-(2-bromopropyl)imidazo[1,2-apyridine] is poised to play a crucial role in addressing some of today's most pressing medical challenges.